Cas no 1889188-32-2 (1,3,3-trimethylcyclobutan-1-amine)

• Product Name: 1,3,3-trimethylcyclobutan-1-amine
• CAS No: 1889188-32-2
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 6062171
• PubChem ID: 115011061
• Update Time: 2025-11-06

1,3,3-trimethylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,3-trimethylcyclobutan-1-amine
• 1889188-32-2
• EN300-1168542

• Inchi： 1S/C7H15N/c1-6(2)4-7(3,8)5-6/h4-5,8H2,1-3H3
• InChI Key： DHBXJPMOXFTSQC-UHFFFAOYSA-N
• SMILES： NC1(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on 1,3,3-trimethylcyclobutan-1-amine

Recent Advances in the Study of 1,3,3-Trimethylcyclobutan-1-amine (CAS: 1889188-32-2) in Chemical Biology and Pharmaceutical Research

The compound 1,3,3-trimethylcyclobutan-1-amine (CAS: 1889188-32-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the efficient synthesis of 1,3,3-trimethylcyclobutan-1-amine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method that significantly improves the scalability of this compound, making it more accessible for further pharmacological studies. The method employs a palladium-catalyzed cyclization reaction, which has been shown to produce the target compound with over 90% yield and high enantiomeric purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1,3,3-trimethylcyclobutan-1-amine exhibits promising interactions with central nervous system (CNS) receptors. Specifically, it has shown moderate affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of active research is the derivatization of 1,3,3-trimethylcyclobutan-1-amine to enhance its pharmacological profile. Recent work published in Bioorganic & Medicinal Chemistry Letters explored the synthesis of various analogs, identifying several derivatives with improved receptor binding affinity and metabolic stability. These findings open new avenues for the development of novel therapeutics based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 1,3,3-trimethylcyclobutan-1-amine-based compounds. Issues such as blood-brain barrier penetration and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique structural features and demonstrated biological activity make it a valuable candidate for further investigation in drug discovery programs.

In conclusion, 1,3,3-trimethylcyclobutan-1-amine (CAS: 1889188-32-2) represents an exciting area of research in chemical biology and pharmaceutical science. Recent advances in its synthesis and biological evaluation have laid the groundwork for potential therapeutic applications, particularly in CNS disorders. Continued research efforts will be crucial to fully realize the clinical potential of this promising compound.